molecular formula C14H10ClFN2O B8435202 1-(4-Fluorophenyl)-6-chloro-5-methoxy-1H-indazole

1-(4-Fluorophenyl)-6-chloro-5-methoxy-1H-indazole

Cat. No.: B8435202
M. Wt: 276.69 g/mol
InChI Key: UYDOPUBJURWLOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorophenyl)-6-chloro-5-methoxy-1H-indazole is a useful research compound. Its molecular formula is C14H10ClFN2O and its molecular weight is 276.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10ClFN2O

Molecular Weight

276.69 g/mol

IUPAC Name

6-chloro-1-(4-fluorophenyl)-5-methoxyindazole

InChI

InChI=1S/C14H10ClFN2O/c1-19-14-6-9-8-17-18(13(9)7-12(14)15)11-4-2-10(16)3-5-11/h2-8H,1H3

InChI Key

UYDOPUBJURWLOS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)C=NN2C3=CC=C(C=C3)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-2-fluoro-5-methoxy benzaldehyde (204 mg, 1.1 mmol) and 4-fluorophenylhydrazine (176 mg, 1.1 mmol) were dissolved in N-methylpyrrolidine (5 mL). After addition of cesium carbonate (1.15 g, 3.3 mmol) the mixture was heated in a microwave reactor (CEM Discovery, 150 Watt) to 150° C. for 20 min. After dilution with DCM the mixture was washed with sat. NaHCO3, brine and the organic phase was evaporated. After purification of the crude by flash chromatography on silica gel 253 mg (84%) of the subtitle compound were obtained.
Quantity
204 mg
Type
reactant
Reaction Step One
Quantity
176 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
cesium carbonate
Quantity
1.15 g
Type
reactant
Reaction Step Two

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